Cas no 58123-67-4 (3-chloro-5-acetamidobenzoic acid)

• Product Name: 3-chloro-5-acetamidobenzoic acid
• CAS No: 58123-67-4
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• MDL: MFCD00985248
• CID: 3036041
• PubChem ID: 4211964
• Update Time: 2025-06-11

3-chloro-5-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetylamino-5-chloro-benzoic acid
• 3-Acetylamino-5-chlor-benzoesaeure;5-Chlor-3-acetamino-benzoesaeure;
• 3-chloro-5-acetamidobenzoic acid
• 3-(acetylamino)-5-chlorobenzoic acid
• Z1445456228
• AKOS017994551
• 3-acetamido-5-chlorobenzoic acid
• EN300-910777
• 58123-67-4

• MDL： MFCD00985248
• Inchi： 1S/C9H8ClNO3/c1-5(12)11-8-3-6(9(13)14)2-7(10)4-8/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： BLAONQGKTJKXTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 213.01900
• Monoisotopic Mass: 213.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 2.06960

Additional information on 3-chloro-5-acetamidobenzoic acid

Comprehensive Overview of 3-Chloro-5-acetamidobenzoic Acid (CAS No. 58123-67-4): Properties, Applications, and Research Insights

3-Chloro-5-acetamidobenzoic acid (CAS No. 58123-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This chlorinated benzoic acid derivative is characterized by the presence of an acetamido group at the 5-position and a chloro substituent at the 3-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals frequently search for terms like "3-Chloro-5-acetamidobenzoic acid synthesis", "CAS 58123-67-4 applications", and "benzoic acid derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular formula, C₉H₈ClNO₃, and a molar mass of 213.62 g/mol, position it as a valuable building block in medicinal chemistry. Its dual functional groups—the carboxylic acid and the acetamido moiety—enable diverse chemical modifications, which are often explored in queries such as "modification of 3-Chloro-5-acetamidobenzoic acid" or "derivatives of CAS 58123-67-4". Recent studies highlight its potential in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing interest in targeted drug delivery systems and precision medicine.

From a synthetic perspective, 3-Chloro-5-acetamidobenzoic acid is often prepared via controlled chlorination of 5-acetamidobenzoic acid, a process detailed in patents and academic journals. Searches for "optimized synthesis of 58123-67-4" or "green chemistry approaches for chloro-acetamido compounds" underscore the demand for sustainable production methods. The compound's crystalline nature and moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) further enhance its utility in high-throughput screening and crystallography studies.

In the context of drug discovery, this compound has been investigated as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Its structural similarity to salicylic acid derivatives makes it a candidate for COX-2 inhibitor development, a hot topic in pain management research. Additionally, its potential role in cancer therapeutics is being explored, particularly in modulating kinase signaling pathways, as evidenced by rising searches for "3-Chloro-5-acetamidobenzoic acid in oncology".

Beyond pharmaceuticals, CAS 58123-67-4 finds niche applications in material science, such as polymer crosslinking and coordination chemistry. Its ability to form stable complexes with transition metals is of interest for designing functional materials and catalysts. Environmental scientists also study its degradation pathways, responding to queries like "biodegradability of chloro-acetamido aromatics", which aligns with global concerns about sustainable chemical practices.

Quality control and analytical methods for 3-Chloro-5-acetamidobenzoic acid are critical, with techniques like HPLC, NMR, and mass spectrometry being commonly referenced. Laboratories frequently search for "purity standards for 58123-67-4" and "spectroscopic data of chloro-acetamido compounds", emphasizing the need for reliable characterization protocols. Regulatory compliance, particularly in Good Manufacturing Practice (GMP) settings, further drives the demand for high-purity batches of this compound.

In summary, 3-Chloro-5-acetamidobenzoic acid (CAS No. 58123-67-4) represents a multifaceted chemical entity with broad interdisciplinary relevance. Its applications span from pharmaceutical intermediates to advanced material design, fueled by ongoing research into its structure-activity relationships. As the scientific community continues to explore green synthesis methods and novel therapeutic applications, this compound remains a subject of enduring interest, reflected in both academic literature and industrial innovation.